Cas no 152628-01-8 (4-Butyrylamino-3-methyl-5-nitrobenzoic Acid Methyl Ester)

• Product Name: 4-Butyrylamino-3-methyl-5-nitrobenzoic Acid Methyl Ester
• CAS No: 152628-01-8
• MF: C₁₃H₁₆N₂O₅
• MW: 280.276543617249
• MDL: MFCD08062447
• CID: 65287
• PubChem ID: 9795680
• Update Time: 2025-10-30

4-Butyrylamino-3-methyl-5-nitrobenzoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(butyrylamino)-3-methyl-5-nitrobenzoate
• METHYL-4-(BUTYRYLAMINO)-3-METHYL-5-NITROBENZOATE
• 3-Methyl-5-nitro-4-[(1-oxobutyl)amino]-benzoic acid methyl ester
• Methyl-4-(Butyrylamino)-3- 3-Methyl-4-Butyrylamido-5-NitrylBenzoicAcidMethylEster[TelmisartanIntermediates]
• 4-BUTANAMIDO-3-METHYL-5-NITROBENZOIC ACID
• 3-Methyl-4-butyrylamido-5-nitro benzoic acid methyl ester
• Methyl-4-(butyrylamino)-3-methyl-5-nitrobenzote
• Methyl-4-butyramido-3-methyl-5-nitro benzoate
• Methyl 4-butyramido-3-methyl-5-nitrobenzoate
• Methyl-4(butyrylamino)-3-methyl-5-nitrobenzote
• 4-BUTANAMIDE-3-METHYL-5-NITROBENZENE CARBOXYLATE ACID
• 4-butyramido-3-methyl-5-nitro methyl benzoate
• 4-butyrylamino-3-methyl-5-nitro-benzoic acid methyl ester
• TelMisartan InterMediate
• Methyl-4-(Butyrylamino)-3-
• 3-methyl-5-nitro-4-[(1-oxobutyl)amino]-,methyl ester
• Benzoic acid,3-Methyl-5-nitro-4-[(1-oxobutyl)aMino]-, Methyl ester
• Methyl -4-(butyrylamino)-3-methyl-5-nitrobenzote
• 3-Methyl-4-Butyrylamido-5-NitrylBenzoicAcidMethylEster[TelmisartanIntermediates]
• 4-Butyrylamino-3-methyl-5-nitro benzoic acid methyl ester
• MFCD08062447
• FT-0658279
• METHYL 4-BUTANAMIDO-3-METHYL-5-NITROBENZOATE
• SCHEMBL159718
• (S)-(+)-2-MethylglutaricAcid
• G8JE88MQU7
• 4-Butyrylamino-3-methyl-5-nitrobenzoic acid methyl ester; Methyl 4-Butyrylamino-3-methyl-5-nitrobenzoate
• DTXSID00430843
• Telmisartan Impurity 5
• 4-butyrylamino-3-methyl-5-nitrobenzoic acid methyl ester
• AC-6378
• Benzoic acid, 3-methyl-5-nitro-4-[(1-oxobutyl)amino]-, methyl ester
• AS-18123
• 152628-01-8
• Methyl4-(butyrylamino)-3-methyl-5-nitrobenzoate
• AM90295
• methyl 4-(butanoylamino)-3-methyl-5-nitrobenzoate
• EN300-312373
• methyl 4-butyrylamino-3-methyl-5-nitrobenzoate
• BCP22448
• IGCBUUTXGYCQAI-UHFFFAOYSA-N
• Methyl4-butyramido-3-methyl-5-nitrobenzoate
• AKOS015889748
• DB-002802
• 4-Butyrylamino-3-methyl-5-nitrobenzoic Acid Methyl Ester

• MDL： MFCD08062447
• Inchi： 1S/C13H16N2O5/c1-4-5-11(16)14-12-8(2)6-9(13(17)20-3)7-10(12)15(18)19/h6-7H,4-5H2,1-3H3,(H,14,16)
• InChI Key： IGCBUUTXGYCQAI-UHFFFAOYSA-N
• SMILES： O=C(CCC)NC1C(=CC(C(=O)OC)=CC=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 280.10600
• Monoisotopic Mass: 280.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.265
• Melting Point: 150-153°C
• Boiling Point: 468.052°C at 760 mmHg
• Flash Point: 236.9°C
• Refractive Index: 1.572
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• PSA: 101.22000
• LogP: 3.02460
• pka: 13.27±0.70(Predicted)

4-Butyrylamino-3-methyl-5-nitrobenzoic Acid Methyl Ester Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Additional information on 4-Butyrylamino-3-methyl-5-nitrobenzoic Acid Methyl Ester

Comprehensive Overview of 4-Butyrylamino-3-methyl-5-nitrobenzoic Acid Methyl Ester (CAS No. 152628-01-8)

4-Butyrylamino-3-methyl-5-nitrobenzoic Acid Methyl Ester (CAS No. 152628-01-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its nitrobenzoic acid core and butyrylamino side chain, is widely studied for its potential applications in drug synthesis and material science. Researchers are particularly interested in its unique molecular structure, which combines a methyl ester group with a nitro substituent, offering versatile reactivity for further chemical modifications.

In recent years, the demand for high-purity intermediates like 4-Butyrylamino-3-methyl-5-nitrobenzoic Acid Methyl Ester has surged due to advancements in small-molecule drug discovery and green chemistry. The compound’s CAS No. 152628-01-8 is frequently searched in academic databases and patent filings, reflecting its relevance in structure-activity relationship (SAR) studies. Its methyl ester functionality makes it a valuable precursor for hydrolysis or transesterification reactions, aligning with the growing focus on sustainable synthetic routes.

One of the trending topics in organic chemistry is the optimization of nitroaromatic compounds for bioactive molecule design. 4-Butyrylamino-3-methyl-5-nitrobenzoic Acid Methyl Ester exemplifies this trend, as its nitro group can be selectively reduced to amines, a key step in creating heterocyclic scaffolds. This versatility addresses common search queries such as "nitro to amine conversion methods" and "ester derivatives in medicinal chemistry," making the compound a subject of both industrial and academic interest.

From a technical perspective, the synthesis of 152628-01-8 typically involves multi-step reactions starting from 3-methyl-5-nitrobenzoic acid, followed by butyrylation and esterification. These processes are often optimized for yield improvement and waste reduction, topics highly prioritized in modern process chemistry. Analytical techniques like HPLC and NMR are critical for verifying the purity of the final product, ensuring compliance with pharmaceutical-grade standards.

The compound’s physicochemical properties, such as solubility in polar aprotic solvents and thermal stability, are frequently discussed in forums and research papers. These attributes make it suitable for high-throughput screening and combinatorial chemistry, addressing the need for diverse chemical libraries in drug development. Additionally, its molecular weight and logP value are often calculated to predict ADME profiles, a hot topic in computational chemistry.

In conclusion, 4-Butyrylamino-3-methyl-5-nitrobenzoic Acid Methyl Ester (CAS No. 152628-01-8) represents a critical building block in contemporary organic synthesis. Its alignment with green chemistry principles, coupled with its utility in drug discovery pipelines, ensures its continued relevance. As researchers explore novel functionalization strategies, this compound will likely remain a focal point in discussions about intermediate scalability and molecular diversity.